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Abstract

2-Fluoroacrylic acid (CAS No: 430-99-9), a fluorinated derivative of acrylic acid, is a reactive
monomer with significant applications in polymer chemistry and as an intermediate in organic
synthesis.[1][2] Its unique properties, conferred by the presence of a fluorine atom at the alpha-
position, make it a valuable building block for advanced materials, including specialty
fluoropolymers and pharmaceutical intermediates.[3][4] This guide provides a comprehensive
overview of its molecular structure, physicochemical properties, synthesis protocols, and key
applications, with a focus on data relevant to research and development.

Molecular Structure and Formula

2-Fluoroacrylic acid, with the molecular formula CsHsFO:z, consists of an acrylic acid
backbone with a fluorine atom substituted at the C2 (or alpha) position.[3] This substitution
significantly influences the molecule's electronic properties and reactivity. The planar geometry
around the C=C double bond is a result of sp? hybridization.[5]

Table 1: Chemical Identifiers and Structural Information
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Identifier Value Reference
IUPAC Name 2-fluoroprop-2-enoic acid [5][6]

CAS Number 430-99-9 [21[3]
Molecular Formula C3Hs3FO2 [1112][3]
Molecular Weight 90.05 g/mol [1][5]

Canonical SMILES

C=C(C(=0)O)F

[3](5]

InChl

InChl=1S/C3H3FO2/c1-
2(4)3(5)6/h1H2,(H,5,6)

[3][5]

| INChiKey | TYCFGHUTYSLISP-UHFFFAOYSA-N |[3][5] |

Physicochemical Properties

The physicochemical properties of 2-fluoroacrylic acid are summarized below. It typically

appears as an off-white to light yellow solid or a colorless liquid with a pungent odor.[1][3]

Table 2: Physicochemical Data for 2-Fluoroacrylic Acid

Property Value Reference
Melting Point 51.5 °C [11[2]
Boiling Point 181.3 °C (at 760 mmHg) [11[2]
Density 1.233 g/cm3 (Predicted) [1112]

pKa 2.55 (at 25 °C) [1][2]

Flash Point 63.5 °C [2]

Vapor Pressure

0.397 mmHg (at 25 °C)

[2]

Solubility

Soluble in water

[3]

| Storage Temperature | 2-8°C |[1][2] |
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Synthesis and Experimental Protocols

2-Fluoroacrylic acid can be synthesized through various routes, with a common laboratory
and industrial method being the oxidation of 2-fluoroacrylaldehyde.[1][7] Other reported
methods include synthesis from 2-fluoroacetate, 2-chloropropionate, or 2-fluoromalonate,
though these may involve highly toxic reagents or expensive materials.[8]

Experimental Protocol: Synthesis via Oxidation of 2-
Fluoroacrylaldehyde

This protocol is based on a method described in the literature, which involves the oxidation of
2-fluoroacrylaldehyde using meta-chloroperoxybenzoic acid (m-CPBA).[1][7]

Materials:

o 2-fluoroacrylaldehyde

o meta-Chloroperoxybenzoic acid (m-CPBA)
e Dichloromethane (CH2Cl2)

e n-heptane

e 250 mL four-necked flask

e Stirring apparatus

e Cooling bath

o Filtration apparatus

Rotary evaporator
Procedure:

e In a 250 mL four-necked flask, add 2-fluoroacrylaldehyde (8.89 g, 0.12 mol), m-CPBA (26 g,
0.15 mol), and dichloromethane (30 g).[1]
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« Stir the reaction mixture at 20 °C for 2 hours.[1]
e Upon completion of the reaction, cool the mixture to approximately 0 °C using an ice bath.[1]
 Filter the cooled mixture to remove precipitated by-products.[1]

o Concentrate the filtrate to dryness using a rotary evaporator to obtain crude 2-fluoroacrylic
acid.[1]

o Recrystallize the crude product from n-heptane (10 g) to yield purified 2-fluoroacrylic acid.
[1] This process has been reported to achieve a yield of up to 92%.[1][7]

Synthesis Workflow Diagram
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Workflow for the Synthesis of 2-Fluoroacrylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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